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Compound of Interest

Compound Name: Dinotefuran

Cat. No.: B8816431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of technical grade dinotefuran. The information is curated for researchers,

scientists, and professionals in drug development, offering detailed data, experimental

methodologies, and visual representations of key biological and experimental processes.

Quantitative Physicochemical Data
The following tables summarize the key physicochemical properties of technical grade

dinotefuran, providing a structured overview for easy comparison and reference.

Table 1: General and Physical Properties

Property Value Reference(s)

Appearance White crystalline solid [1][2][3]

Odor Odorless [3]

Melting Point 107.5 °C [1][2][3]

Boiling Point 208 °C (decomposes) [1]

Density 1.40 g/cm³ [1]

Vapor Pressure <1.7 x 10⁻⁶ Pa at 25°C [2][3]
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Table 2: Solubility and Partitioning Properties

Property Value Reference(s)

Water Solubility 39.83 g/L at 20°C [2][3]

Octanol-Water Partition

Coefficient (log Kow)
-0.549 at 25°C [2][3]

Dissociation Constant (pKa) 12.6 [1]

Table 3: Stability Properties

Property Details Reference(s)

Hydrolysis Stable at pH 4, 7, and 9 [2]

Aqueous Photolysis Half-life 1.8 days [2]

Experimental Protocols
The determination of the physicochemical properties of dinotefuran follows standardized

methodologies, primarily those established by the Organisation for Economic Co-operation and

Development (OECD). Below are detailed descriptions of the typical experimental protocols

employed.

Water Solubility (OECD Guideline 105)
The water solubility of dinotefuran is determined using the Flask Method, suitable for

substances with solubilities above 10⁻² g/L.[4]

Principle: A supersaturated solution of dinotefuran in water is prepared and allowed to

equilibrate. The concentration of dinotefuran in the saturated aqueous phase is then

determined.

Apparatus: A constant temperature water bath, flasks with stoppers, a centrifuge, and an

analytical instrument for quantification (e.g., High-Performance Liquid Chromatography -

HPLC).
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Procedure:

An excess amount of technical grade dinotefuran is added to a flask containing purified

water.

The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for a

sufficient period to reach equilibrium (typically 24-48 hours).

After equilibration, the suspension is centrifuged at high speed to separate the

undissolved solid from the aqueous solution.

A known volume of the clear supernatant is carefully removed.

The concentration of dinotefuran in the aliquot is determined using a validated analytical

method, such as HPLC with UV detection.

The experiment is performed in triplicate to ensure accuracy.

Vapor Pressure (OECD Guideline 104)
For a substance with low vapor pressure like dinotefuran, the Dynamic Method (Cottrell's

Method) can be employed.[5][6]

Principle: The vapor pressure is determined by measuring the boiling temperature of the

substance at different applied pressures.

Apparatus: A Cottrell pump, a pressure regulation system, a precise temperature measuring

device, and a vacuum source.

Procedure:

A sample of dinotefuran is placed in the boiling tube of the Cottrell apparatus.

The system is evacuated and then filled with an inert gas to a specific pressure.

The sample is heated, and the temperature at which it boils is recorded. At the boiling

point, the vapor pressure of the substance is equal to the applied pressure.
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The procedure is repeated at various pressures.

A plot of log(P) versus 1/T (Clausius-Clapeyron equation) is constructed to determine the

vapor pressure at a specific temperature (e.g., 25 °C) by extrapolation.

Octanol-Water Partition Coefficient (log Kow) (OECD
Guideline 107)
The Shake Flask Method is the standard procedure for determining the octanol-water partition

coefficient.[7][8]

Principle: The compound is partitioned between two immiscible phases, n-octanol and water.

The ratio of the concentration of the compound in the octanol phase to its concentration in

the aqueous phase at equilibrium is the partition coefficient.

Apparatus: Centrifuge tubes with screw caps, a mechanical shaker, a centrifuge, and an

analytical instrument for quantification (e.g., HPLC).

Procedure:

n-Octanol and water are mutually saturated by shaking them together for 24 hours,

followed by separation.

A stock solution of dinotefuran is prepared in either water or n-octanol.

The stock solution is added to a centrifuge tube containing known volumes of both pre-

saturated n-octanol and water.

The tube is sealed and shaken in a constant temperature bath until equilibrium is reached.

The phases are separated by centrifugation.

The concentration of dinotefuran in both the n-octanol and aqueous phases is

determined by a suitable analytical method.

The partition coefficient (Kow) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase. The logarithm of this value is reported
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as log Kow.

Hydrolysis as a Function of pH (OECD Guideline 111)
This study determines the rate of abiotic hydrolysis of dinotefuran in aqueous solutions at

different pH values.[2][9][10]

Principle: The test substance is dissolved in sterile aqueous buffer solutions of different pH

values (typically 4, 7, and 9) and incubated at a constant temperature in the dark. The

concentration of the test substance is measured over time to determine the rate of

hydrolysis.

Apparatus: Constant temperature incubator, sterile flasks, pH meter, and an analytical

instrument for quantification.

Procedure:

Sterile buffer solutions at pH 4, 7, and 9 are prepared.

A known concentration of dinotefuran is added to each buffer solution in separate sterile

flasks.

The flasks are incubated in the dark at a constant temperature (e.g., 25 °C).

Aliquots are withdrawn at various time intervals.

The concentration of dinotefuran in each aliquot is determined using an appropriate

analytical method.

The rate of hydrolysis is determined by plotting the concentration of dinotefuran against

time. The half-life for hydrolysis at each pH is then calculated.

Phototransformation in Water (Direct Photolysis) (OECD
Guideline 316)
This test evaluates the degradation of dinotefuran in water when exposed to light.[11][12][13]
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Principle: An aqueous solution of the test substance is irradiated with light of a spectral

distribution similar to that of sunlight. The concentration of the test substance is monitored

over time to determine the rate of phototransformation.

Apparatus: A photolysis reactor with a light source (e.g., xenon arc lamp with filters to

simulate sunlight), quartz reaction vessels, a temperature control system, and an analytical

instrument for quantification.

Procedure:

A solution of dinotefuran in sterile, buffered water is prepared in quartz reaction vessels.

Control samples are kept in the dark to assess for any non-photolytic degradation.

The test samples are exposed to a continuous light source that simulates natural sunlight.

Samples are taken from both the irradiated and dark control vessels at various time

intervals.

The concentration of dinotefuran is measured in each sample.

The rate of photolysis and the photolytic half-life are calculated from the decrease in

concentration in the irradiated samples, corrected for any degradation observed in the

dark controls.

Mandatory Visualizations
Signaling Pathway: Mode of Action of Dinotefuran
Dinotefuran acts as an agonist of the nicotinic acetylcholine receptor (nAChR) in insects.[1]

[14] This leads to the continuous stimulation of the nerve, resulting in paralysis and death of the

insect.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b8816431?utm_src=pdf-body
https://www.benchchem.com/product/b8816431?utm_src=pdf-body
https://www.benchchem.com/product/b8816431?utm_src=pdf-body
https://www.benchchem.com/product/b8816431?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/36963946/
https://irac-online.org/active-ingredient/dinotefuran/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synaptic Cleft

Dinotefuran

Nicotinic Acetylcholine
Receptor (nAChR) Ion Channel Opens

Postsynaptic Membrane

Na+ / Ca2+
Influx

Continuous
Depolarization

Continuous Nerve
Stimulation

Paralysis and Death

Click to download full resolution via product page

Figure 1: Simplified signaling pathway of Dinotefuran's mode of action on insect nAChRs.

Experimental Workflow: Physicochemical Property
Determination
The following diagram illustrates a generalized workflow for the determination of the

physicochemical properties of a technical grade agrochemical like dinotefuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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